((2R,3S,4R,5R)-5-(6-Amino-8-butoxy-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate

Specification

• CAS No.: 344402-41-1
• Molecular Formula: C14H22N5O8P
• Molecular Weight: 419.33 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(6-amino-8-butoxypurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C14H22N5O8P/c1-2-3-4-25-14-18-8-11(15)16-6-17-12(8)19(14)13-10(21)9(20)7(27-13)5-26-28(22,23)24/h6-7,9-10,13,20-21H,2-5H2,1H3,(H2,15,16,17)(H2,22,23,24)/t7-,9-,10-,13-/m1/s1
• Standard InChI Key: IESFPVHUGBRCGN-QYVSTXNMSA-N
• Isomeric SMILES: CCCCOC1=NC2=C(N=CN=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)N
• Canonical SMILES: CCCCOC1=NC2=C(N=CN=C2N1C3C(C(C(O3)COP(=O)(O)O)O)O)N

Introduction

Structural Components

• Purine Ring System: The presence of a purine ring, specifically with an amino group at the 6-position and a butoxy group at the 8-position, suggests potential interactions with biological systems, possibly as a nucleoside analog.

• Tetrahydrofuran Moiety: This part of the molecule contributes to its stereochemistry and may influence its solubility and stability.

• Phosphate Group: The dihydrogen phosphate group indicates the compound could be involved in biochemical processes, possibly related to energy transfer or signaling pathways.

Similar Compounds

Compounds with similar structural elements, such as ((2R,3S,4R,5R)-5-(6-Amino-8-((3-aminopropyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate (CAS No. 56878-15-0), provide insight into potential properties and applications. These compounds often have roles in nucleic acid metabolism or as therapeutic agents.

Potential Applications

Given its structural similarity to nucleotides, this compound might have applications in:

• Pharmaceuticals: As a potential therapeutic agent, possibly in antiviral or anticancer treatments.

• Biochemical Research: In studies of nucleic acid metabolism or signaling pathways.

Research Findings

While specific research findings for this compound are not available, studies on similar compounds often involve:

• Synthesis: Developing efficient synthesis methods to produce these complex molecules.

• Biological Activity: Evaluating their effects on biological systems, including potential therapeutic applications.

• Structural Analysis: Using techniques like NMR and mass spectrometry to confirm their structure and purity.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	CAS No.
((2R,3S,4R,5R)-5-(6-Amino-8-((3-aminopropyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate	C13H22N7O7P	419.33	56878-15-0
(S)-3-Amino-4-(((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)sulfonyl)amino)-4-oxobutanoic acid	C14H19N7O9S	461.41	828288-98-8